Cas no 349-67-7 (2-Methoxy-5-(trifluoromethyl)phenol)
349-67-7 structure
Product Name:2-Methoxy-5-(trifluoromethyl)phenol
CAS No:349-67-7
MF:C8H7F3O2
MW:192.135193109512
MDL:MFCD09832299
CID:1467148
PubChem ID:11332988
Update Time:2025-04-20
2-Methoxy-5-(trifluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-methoxy-5-(trifluoromethyl)-
- 2-Methoxy-5-(trifluoromethyl)phenol
- 2-Methoxy-5-trifluoromethylphenol
- CHTWPKLLBRDFNP-UHFFFAOYSA-N
- BBL103992
- FCH873778
- STL557802
- SBB091380
- CM10563
- MB07751
- AS06567
- AK151502
- PC302930
- AX8288103
- 2-HYDROXY-4-(TRIFLUOROMETHYL)ANISOLE
- SCHEMBL1331644
- CS-0150587
- C74793
- BS-16636
- EN300-1930923
- 349-67-7
- DB-293242
- AKOS005264422
- MFCD09832299
- DTXSID901295275
-
- MDL： MFCD09832299
- Inchi： 1S/C8H7F3O2/c1-13-7-3-2-5(4-6(7)12)8(9,10)11/h2-4,12H,1H3
- InChI Key： CHTWPKLLBRDFNP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)O)OC)(F)F
Computed Properties
- Exact Mass: 192.03981
- Monoisotopic Mass: 192.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 2.4
Experimental Properties
- Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 104-105 ºC (12 Torr)
- Flash Point: 111.7±23.8 ºC,
- Solubility: Very slightly soluble (0.88 g/l) (25 º C),
- PSA: 29.46
2-Methoxy-5-(trifluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WW963-100mg |
2-Methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 98% | 100mg |
844CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WW963-250mg |
2-Methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 98% | 250mg |
2026CNY | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL0087-250 MG |
2-methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 95% | 250MG |
¥ 2,574.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL0087-500 MG |
2-methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 95% | 500MG |
¥ 3,432.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL0087-1 G |
2-methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 95% | 1g |
¥ 4,290.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL0087-5 G |
2-methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 95% | 5g |
¥ 12,711.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL0087-10 G |
2-methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 95% | 10g |
¥ 18,856.00 | 2021-05-07 | |
| Alichem | A015000559-250mg |
2-Methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A015000559-500mg |
2-Methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A015000559-1g |
2-Methoxy-5-(trifluoromethyl)phenol |
349-67-7 | 97% | 1g |
$1445.30 | 2023-09-02 |
2-Methoxy-5-(trifluoromethyl)phenol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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